Cas no 857547-92-3 (benzothiophene-2,3-dicarbonitrile)

• Product Name: benzothiophene-2,3-dicarbonitrile
• CAS No: 857547-92-3
• MF: C₁₀H₄N₂S
• MW: 184.217160224915
• CID: 1846548
• Update Time: 2024-11-19

benzothiophene-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• benzothiophene-2,3-dicarbonitrile
• 1-Benzothiophen-2,3-dicarbonitril
• 1-benzothiophene-2,3-dicarbonitrile
• LogP
• Benzo[b]thiophene-2,3-dicarbonitrile

• Inchi： 1S/C10H4N2S/c11-5-8-7-3-1-2-4-9(7)13-10(8)6-12/h1-4H
• InChI Key： JMJLQBWRHVDSGG-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(C#N)=C(C#N)S2

Computed Properties

• Exact Mass: 184.01
• Monoisotopic Mass: 184.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.8A^2

Experimental Properties

• Density: 1.37
• Melting Point: 148 °C
• Boiling Point: 424.2°C at 760 mmHg
• Flash Point: 210.3°C
• Refractive Index: 1.694